![molecular formula C8H14Cl2N2O B2771417 (3R)-3-Amino-3-pyridin-3-ylpropan-1-ol;dihydrochloride CAS No. 2287247-52-1](/img/structure/B2771417.png)
(3R)-3-Amino-3-pyridin-3-ylpropan-1-ol;dihydrochloride
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Overview
Description
Molecular Structure Analysis
This would involve a detailed examination of the compound’s molecular structure, possibly using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
This would involve studying the chemical reactions that the compound can undergo, including its reactivity and stability .Physical And Chemical Properties Analysis
This would involve measuring properties such as the compound’s melting point, boiling point, solubility, and spectral properties .Scientific Research Applications
Supramolecular Structures :
- The study of supramolecular structures constructed by similar pyridine derivatives has revealed insights into molecular-electronic structures and hydrogen bonding patterns. These insights are essential for understanding nucleic acid structures and functions (Cheng et al., 2011).
NMR Assignment in Organocatalysis :
- Research on the complete NMR assignment of a derivative of a new chiral organocatalyst, similar to the compound , assists in understanding the catalyzing mechanisms of these compounds. This understanding is crucial for asymmetric synthesis in pharmaceutical research (Yan-fang, 2008).
Synthesis of Bioactive Compounds :
- Studies on the efficient synthesis of pyrrole derivatives from similar compounds show their importance as starting materials for various biologically active compounds. This includes the synthesis of indolizidine alkaloids and other significant pharmaceutical agents (Gadzhili et al., 2002).
Conformational Analyses in Crystallography :
- The conformational analyses of derivatives of similar compounds have provided valuable insights into the crystallographic structures and hydrogen bonding patterns, which are key in designing new pharmaceuticals (Nitek et al., 2020).
Fluorescence Properties in Novel Pyridines :
- Research into the synthesis and fluorescence properties of novel 3-pyridinecarbonitriles, which are structurally related, indicates their potential in developing new materials with specific optical properties. Some of these compounds also exhibit considerable antibacterial activity (Girgis et al., 2004).
Secondary Structure in Peptides :
- The synthesis of beta-peptides containing aminoproline, a similar compound, has implications in understanding the secondary structure formation in peptides. This knowledge is beneficial in peptide-based drug design (Porter et al., 2002).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(3R)-3-amino-3-pyridin-3-ylpropan-1-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O.2ClH/c9-8(3-5-11)7-2-1-4-10-6-7;;/h1-2,4,6,8,11H,3,5,9H2;2*1H/t8-;;/m1../s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJHMTAIPMNLGAQ-YCBDHFTFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(CCO)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CN=C1)[C@@H](CCO)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2287247-52-1 |
Source
|
Record name | (3R)-3-amino-3-(pyridin-3-yl)propan-1-ol dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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